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Introduction
The cyclic GMP-AMP synthase (cGAS)-stimulator of interferon genes (STING) signaling

pathway is a critical component of the innate immune system responsible for detecting

cytosolic double-stranded DNA (dsDNA), a danger signal associated with pathogen infection

and cellular damage.[1] Upon binding to dsDNA, cGAS catalyzes the synthesis of the second

messenger 2'3'-cyclic GMP-AMP (cGAMP).[2][3] cGAMP then binds to and activates STING,

an endoplasmic reticulum-resident protein.[4][5] This activation triggers a downstream signaling

cascade, leading to the phosphorylation of TANK-binding kinase 1 (TBK1) and subsequently

the transcription factor IRF3.[6][7] Phosphorylated IRF3 dimerizes and translocates to the

nucleus to induce the expression of type I interferons (IFNs) and other pro-inflammatory

cytokines, mounting an anti-viral and anti-tumor immune response.[8][9]

Dysregulation of the cGAS-STING pathway, however, can lead to chronic inflammation and

autoimmune diseases.[2] Consequently, small molecule inhibitors of cGAS are valuable

research tools and potential therapeutics for a range of inflammatory conditions.[10] cGAS-IN-3
is a potent and selective small-molecule inhibitor of human cGAS, designed to competitively

inhibit the binding of ATP and GTP to the cGAS catalytic pocket, thereby blocking cGAMP

synthesis.[11] These application notes provide a comprehensive overview and detailed

protocols for the use of cGAS-IN-3 in cell culture experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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